Cas no 1823944-09-7 (3-Bromo-5-iodo-2-methoxypyridine)

3-Bromo-5-iodo-2-methoxypyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo and iodo groups at the 3- and 5-positions, alongside a methoxy group at the 2-position—enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic frameworks. The presence of both bromo and iodo substituents offers selective functionalization opportunities, making it a versatile intermediate for targeted modifications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its ability to serve as a bifunctional building block. High purity and stability further ensure reliable performance in synthetic applications.
3-Bromo-5-iodo-2-methoxypyridine structure
1823944-09-7 structure
Product Name:3-Bromo-5-iodo-2-methoxypyridine
CAS No:1823944-09-7
MF:C6H5BrINO
MW:313.918473005295
CID:4728016
PubChem ID:71721427
Update Time:2025-05-27

3-Bromo-5-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-iodo-2-methoxypyridine
    • FCH2496479
    • AX8260707
    • Inchi: 1S/C6H5BrINO/c1-10-6-5(7)2-4(8)3-9-6/h2-3H,1H3
    • InChI Key: XCADJOUSEZVJKG-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(=C1)Br)OC

Computed Properties

  • Exact Mass: 312.85992g/mol
  • Monoisotopic Mass: 312.85992g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1
  • XLogP3: 2.5

3-Bromo-5-iodo-2-methoxypyridine Pricemore >>

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